Cas no 2110799-33-0 (3-(1-chloroethyl)oxetane)

• Product Name: 3-(1-chloroethyl)oxetane
• CAS No: 2110799-33-0
• MF: C₅H₉ClO
• MW: 120.577360868454
• CID: 6006204
• PubChem ID: 21900588
• Update Time: 2025-06-08

3-(1-chloroethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(1-chloroethyl)oxetane
• Oxetane, 3-(1-chloroethyl)-
• EN300-3108830
• 2110799-33-0
• SCHEMBL2771597

• Inchi： 1S/C5H9ClO/c1-4(6)5-2-7-3-5/h4-5H,2-3H2,1H3
• InChI Key： SJTHHYUNOKLAJC-UHFFFAOYSA-N
• SMILES： O1CC(C(Cl)C)C1

Computed Properties

• Exact Mass: 120.0341926g/mol
• Monoisotopic Mass: 120.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 148.9±15.0 °C(Predicted)

Additional information on 3-(1-chloroethyl)oxetane

3-(1-Chloroethyl)Oxetane (CAS No. 2110799-33-0): A Comprehensive Overview

3-(1-Chloroethyl)oxetane (CAS No. 2110799-33-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its oxetane ring structure and a chlorine-substituted ethyl group, which contribute to its reactivity and functional versatility.

The oxetane ring, a four-membered cyclic ether, is known for its high ring strain, which makes it highly reactive in various chemical transformations. The presence of the chlorine atom on the ethyl group further enhances the reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The combination of these structural features provides a unique platform for the development of novel materials and pharmaceuticals.

Recent research has focused on the synthesis and application of 3-(1-chloroethyl)oxetane in various contexts. One notable area of interest is its use as a building block in the synthesis of oxetane-based polymers. These polymers have shown promise in applications such as drug delivery systems, adhesives, and coatings due to their excellent mechanical properties and biocompatibility. For instance, a study published in the Journal of Polymer Science demonstrated that 3-(1-chloroethyl)oxetane can be polymerized to form cross-linked networks with tunable mechanical properties, making it an attractive candidate for biomedical applications.

In the pharmaceutical industry, 3-(1-chloroethyl)oxetane has been explored as a key intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The chlorine atom in 3-(1-chloroethyl)oxetane can be readily substituted with other functional groups to create prodrugs with enhanced pharmacokinetic properties. A recent study in the Journal of Medicinal Chemistry reported the successful synthesis of a series of prodrugs using 3-(1-chloroethyl)oxetane as a starting material, which showed improved solubility and bioavailability compared to their parent drugs.

The synthetic accessibility of 3-(1-chloroethyl)oxetane has also been a subject of extensive research. Various methods have been developed to synthesize this compound efficiently and selectively. One such method involves the ring-opening polymerization of an epoxide followed by substitution with a chlorinated reagent. Another approach involves the direct functionalization of an oxetane ring using transition-metal-catalyzed reactions. These synthetic routes have been optimized to achieve high yields and purity, making 3-(1-chloroethyl)oxetane readily available for further applications.

In addition to its synthetic utility, 3-(1-chloroethyl)oxetane has been studied for its potential as a ligand in coordination chemistry. The presence of the chlorine atom allows it to form stable complexes with various metal ions, which can be utilized in catalytic processes or as precursors for metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, separation, and catalysis. A study published in the Journal of Inorganic Chemistry reported the synthesis of MOFs using 3-(1-chloroethyl)oxetane as a ligand, demonstrating their potential for gas adsorption and separation.

The environmental impact and safety profile of 3-(1-chloroethyl)oxetane are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to ensure safety and environmental protection. Studies have shown that 3-(1-chloroethyl)oxetane is stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases. Therefore, it is recommended to store this compound in a cool, dry place away from incompatible materials.

In conclusion, 3-(1-chloroethyl)oxetane (CAS No. 2110799-33-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel materials and pharmaceuticals. Ongoing research continues to explore new synthetic methods and applications for this compound, further expanding its utility and impact in the field.